Cas no 613660-31-4 (1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-)
613660-31-4 structure
Product Name:1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-
CAS No:613660-31-4
MF:C14H18N2O3
MW:262.304323673248
CID:482154
PubChem ID:10445416
Update Time:2025-04-19
1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-
- 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(6-methylpyridin-3-yl)methanone
- Z333385792
- T6426138
- 613660-31-4
- AKOS027777040
- DTXSID90440072
- (6-Methylpyridin-3-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone
- SCHEMBL5909219
-
- Inchi: 1S/C14H18N2O3/c1-11-2-3-12(10-15-11)13(17)16-6-4-14(5-7-16)18-8-9-19-14/h2-3,10H,4-9H2,1H3
- InChI Key: AJBXXRQETBVODO-UHFFFAOYSA-N
- SMILES: O1CCOC21CCN(C(C1C=NC(C)=CC=1)=O)CC2
Computed Properties
- Exact Mass: 262.13184
- Monoisotopic Mass: 262.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 51.7Ų
Experimental Properties
- PSA: 51.66
1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
613660-31-4 (1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-) Related Products
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